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Compound of Interest

Compound Name:
1,1,3,3,5,5-hexaethoxy-1,3,5-

trisilinane

Cat. No.: B101869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

hexaethoxytrisilinane (CAS No. 17955-67-8). The information is compiled from various

chemical suppliers and databases to serve as a valuable resource for researchers and

professionals in drug development and materials science.

Core Physical and Chemical Data
Hexaethoxytrisilinane, also known as 1,1,3,3,5,5-hexaethoxy-1,3,5-trisilacyclohexane, is an

organosilicon compound with the molecular formula C₁₅H₃₆O₆Si₃.[1] It is characterized as a

colorless to almost colorless clear liquid.[2] Key quantitative physical properties are

summarized in the table below for ease of reference and comparison.
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Property Value Notes

Molecular Formula C₁₅H₃₆O₆Si₃ [1]

Molecular Weight 396.70 g/mol [1]

CAS Number 17955-67-8 [3]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 133 °C at 5 mmHg [4][5]

Melting Point Approximately -70 °C [4][6]

Density ~1.02 g/mL [4][5][6]

Refractive Index 1.4360 to 1.4400 [4][7]

Flash Point 161 °C [2]

Solubility

Soluble in organic solvents

such as alcohol, ether, and

organic acids; insoluble in

water.

[4][6]

Moisture Sensitivity
Reacts slowly with

moisture/water.
[4]

Experimental Protocols
Detailed experimental protocols for the synthesis and determination of the physical properties

of hexaethoxytrisilinane are not readily available in published literature. However, general

methodologies for analogous organosilicon compounds can be applied.

Synthesis of Alkoxysilanes
The synthesis of alkoxysilanes, such as hexaethoxytrisilinane, typically involves the reaction of

a corresponding chlorosilane with an alcohol. For hexaethoxytrisilinane, a plausible synthetic

route would involve the reaction of 1,1,3,3,5,5-hexachloro-1,3,5-trisilacyclohexane with ethanol.

This reaction is generally carried out in the presence of a hydrogen chloride scavenger, such
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as a tertiary amine (e.g., triethylamine or pyridine), to drive the reaction to completion. The

product would then be purified by distillation under reduced pressure.

Determination of Physical Properties
The physical properties listed in the table are typically determined using standard laboratory

techniques:

Boiling Point: Determined by distillation at a specific reduced pressure (e.g., 5 mmHg) to

prevent decomposition at higher temperatures. The temperature at which the liquid boils and

condenses is recorded.

Melting Point: For substances that are liquid at room temperature, the melting point is

determined by cooling the substance until it solidifies and then slowly heating it while

monitoring the temperature at which it transitions back to a liquid.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Refractive Index: Measured using a refractometer, which determines the extent to which light

is bent when it passes through the liquid. This is also temperature-dependent.

Flash Point: Determined using a closed-cup or open-cup flash-point tester, which measures

the lowest temperature at which the vapors of the liquid will ignite in the presence of an

ignition source.

Chemical Reactivity and Pathways
Hydrolysis Pathway
Alkoxysilanes like hexaethoxytrisilinane are susceptible to hydrolysis, especially in the

presence of acid or base catalysts.[8] The ethoxy groups (-OCH₂CH₃) react with water to form

silanol groups (-OH) and ethanol. These silanol groups are reactive and can undergo

condensation reactions to form siloxane bridges (Si-O-Si), leading to the formation of larger

oligomers or a polymer network.[9] The overall hydrolysis process is a critical aspect of its

chemistry, particularly in applications where it is used as a crosslinking agent or for surface

modification.[6]
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Hydrolysis of Hexaethoxytrisilinane.

General Synthesis Workflow
The synthesis of hexaethoxytrisilinane from a chlorosilane precursor and ethanol would follow

a standard laboratory workflow. This involves the reaction setup, the reaction itself under

controlled conditions, and subsequent purification of the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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